Cas no 2135349-81-2 (1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)-)

• Product Name: 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)-
• CAS No: 2135349-81-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD31543870
• CID: 5222802
• Update Time: 2026-03-07

1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)-

• MDL： MFCD31543870
• Inchi： 1S/C9H13NO2/c1-3-9(2)5-4-6-10(9)7-8(11)12/h1H,4-7H2,2H3,(H,11,12)/t9-/m1/s1
• InChI Key： WHPPTZCRBVHPOD-SECBINFHSA-N
• SMILES： N1(CC(O)=O)CCC[C@]1(C#C)C

Additional information on 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)-

Comprehensive Overview of 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- (CAS No. 2135349-81-2)

1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- (CAS No. 2135349-81-2) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique ethynyl and methyl substitutions, serves as a versatile building block for the synthesis of bioactive molecules. Its (2S)- configuration makes it particularly valuable in asymmetric synthesis, where enantioselectivity is critical for drug development. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and peptidomimetics, aligning with the growing demand for targeted therapies.

The structural features of 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- contribute to its reactivity and compatibility with click chemistry applications. The presence of an ethynyl group enables efficient cycloaddition reactions, such as the Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone in bioconjugation and material science. This property has made it a subject of interest in proteomics and chemical biology, where researchers aim to develop novel probes for protein labeling and imaging. Additionally, its methyl substitution enhances steric control, which is pivotal for modulating molecular interactions in drug-receptor binding studies.

In the context of drug discovery, 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- is often employed as a scaffold for optimizing pharmacokinetic properties. Its pyrrolidine core is a common motif in FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders. Recent studies highlight its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in neuroscience research. The compound’s ability to improve blood-brain barrier (BBB) permeability further underscores its relevance in developing treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s.

From a synthetic perspective, 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- exemplifies the convergence of green chemistry and catalysis. Innovations in organocatalysis and transition-metal catalysis have streamlined its production, reducing reliance on hazardous reagents. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a trend driven by environmental regulations and cost efficiency. Moreover, its compatibility with continuous flow chemistry makes it amenable to industrial-scale manufacturing, addressing the need for scalable processes in API (active pharmaceutical ingredient) production.

The growing interest in 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- is reflected in its frequent appearance in patent literature and academic publications. Key applications include its use in covalent inhibitors for oncology targets, such as KRAS mutants, which are notoriously difficult to drug. Its modular structure also facilitates structure-activity relationship (SAR) studies, enabling rapid optimization of lead compounds. As the demand for precision medicine rises, this compound’s role in creating personalized therapeutics is expected to expand, particularly in rare disease research.

Beyond pharmaceuticals, 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- has potential applications in agrochemicals and material science. Its chiral center and functional groups make it a candidate for developing chiral ligands in asymmetric catalysis, a field critical for producing enantiopure agrochemicals. In materials, its incorporation into polymers could yield advanced biocompatible coatings or self-healing materials, topics gaining traction in nanotechnology forums.

In summary, 1-Pyrrolidineacetic acid, 2-ethynyl-2-methyl-, (2S)- (CAS No. 2135349-81-2) represents a multifaceted tool for modern chemistry. Its applications span drug development, bioconjugation, and catalysis, resonating with current trends in AI-driven molecular design and sustainable chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of science’s most pressing challenges.